Cas no 2137972-29-1 (5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde)

• Product Name: 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde
• CAS No: 2137972-29-1
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 6486969
• PubChem ID: 165861369
• Update Time: 2025-05-24

5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde
• 2137972-29-1
• EN300-712918

• Inchi： 1S/C10H11N3O2S/c11-10-8(5-12-13(10)3-4-14)9-2-1-7(6-15)16-9/h1-2,5-6,14H,3-4,11H2
• InChI Key： IZUUMPYEVWDKLO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=NN(CCO)C=1N

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Additional information on 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde

Comprehensive Overview of 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde (CAS No. 2137972-29-1)

The compound 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde (CAS No. 2137972-29-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a thiophene core linked to a pyrazole ring with an amino and hydroxyethyl substituent, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for small-molecule inhibitors and bioconjugates.

In recent years, the demand for heterocyclic compounds like 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde has surged due to their role in developing targeted therapies and precision medicine. The aldehyde functional group in this compound allows for further derivatization, enabling the creation of Schiff bases or other conjugates. This flexibility aligns with the growing trend of structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates. Additionally, its thiophene moiety is known for enhancing electron delocalization, making it valuable in organic electronics and photovoltaic materials.

From a synthetic perspective, CAS No. 2137972-29-1 is often explored in multicomponent reactions (MCRs), a hot topic in green chemistry due to their atom economy and efficiency. The compound's amino and hydroxyethyl groups facilitate interactions with biological targets, such as enzymes or receptors, which is why it is frequently mentioned in discussions about kinase inhibitors and GPCR modulators. Its relevance to cancer research and neurodegenerative diseases further elevates its profile in academic and industrial circles.

Another area where 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde shines is in the development of fluorescent probes and biomarkers. The thiophene-carbaldehyde scaffold can be modified to emit light at specific wavelengths, making it useful for bioimaging and diagnostics. This aligns with the increasing focus on theranostics—a combination of therapy and diagnostics—which is a major trend in modern healthcare. Researchers are also investigating its potential in metal-organic frameworks (MOFs) for catalytic applications, leveraging its ability to coordinate with metal ions.

For those searching about CAS No. 2137972-29-1, common queries include its synthesis protocol, solubility, and stability under various conditions. The compound is typically soluble in polar organic solvents like DMSO and methanol, but its stability may vary depending on pH and temperature. Safety data sheets (SDS) often highlight its non-hazardous nature, which is a plus for laboratories prioritizing sustainable chemistry. As the scientific community continues to explore its applications, 5-[5-amino-1-(2-hydroxyethyl)-1H-pyrazol-4-yl]thiophene-2-carbaldehyde remains a compound of interest for both its versatility and potential to address unmet medical and technological needs.